Cas no 864927-91-3 (6-acetyl-2-(5,6,7,8-tetrahydronaphthalene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-(5,6,7,8-tetrahydronaphthalene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 864927-91-3
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 5887546
• PubChem ID: 5139352
• Update Time: 2025-07-17

6-acetyl-2-(5,6,7,8-tetrahydronaphthalene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-(5,6,7,8-tetrahydronaphthalene-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• Thieno[2,3-c]pyridine-3-carboxamide, 6-acetyl-4,5,6,7-tetrahydro-2-[[(5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl]amino]-
• 6-acetyl-2-(5,6,7,8-tetrahydronaphthalene-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• F1298-0574
• 6-acetyl-2-(5,6,7,8-tetrahydronaphthalene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• 864927-91-3
• AKOS024604531
• 6-acetyl-2-(5,6,7,8-tetrahydronaphthalene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

• Inchi： 1S/C21H23N3O3S/c1-12(25)24-9-8-16-17(11-24)28-21(18(16)19(22)26)23-20(27)15-7-6-13-4-2-3-5-14(13)10-15/h6-7,10H,2-5,8-9,11H2,1H3,(H2,22,26)(H,23,27)
• InChI Key： XNGSUHKKRBJZAU-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(C3=CC=C4C(=C3)CCCC4)=O)SC1=2

Computed Properties

• Exact Mass: 397.14601278g/mol
• Monoisotopic Mass: 397.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 551.0±50.0 °C(Predicted)
• pka: 13.01±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 6-acetyl-2-(5,6,7,8-tetrahydronaphthalene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Introduction to 6-acetyl-2-(5,6,7,8-tetrahydronaphthalene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 864927-91-3, identified as 6-acetyl-2-(5,6,7,8-tetrahydronaphthalene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure has garnered attention in the scientific community due to its potential applications in drug discovery and molecular medicine. The compound's unique framework, incorporating elements such as acetyl groups, tetrahydronaphthalene amides, and thieno[2,3-c]pyridine moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The structural features of 6-acetyl-2-(5,6,7,8-tetrahydronaphthalene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide make it particularly interesting for researchers investigating mechanisms of interaction with biological targets. The presence of multiple functional groups allows for diverse modifications and derivatization strategies, enabling the optimization of pharmacokinetic properties and target specificity.

In the context of drug design, the thieno[2,3-c]pyridine core is a well-documented scaffold that has been extensively studied for its ability to modulate various biological pathways. This motif is known to exhibit significant binding affinity towards enzymes and receptors involved in critical physiological processes. The incorporation of a tetrahydronaphthalene amide group further enhances the compound's potential by introducing additional conformational flexibility and electronic properties that can be exploited to fine-tune its biological activity.

The acetyl moiety at the 6-position serves as a key pharmacophore that can influence both solubility and metabolic stability. This feature is particularly relevant in the development of orally bioavailable drugs, where optimizing pharmacokinetic profiles is essential for therapeutic efficacy. Moreover, the carboxamide group at the 3-position provides a site for further functionalization via coupling reactions or derivatization protocols commonly employed in medicinal chemistry.

Current research endeavors are focused on leveraging computational methods and high-throughput screening to identify derivatives of 6-acetyl-2-(5,6,7,8-tetrahydronaphthalene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide with enhanced biological activity. Preliminary studies suggest that modifications to the tetrahydronaphthalene amide segment can significantly alter binding interactions with protein targets. These findings underscore the importance of structure-activity relationships (SAR) in guiding rational drug design strategies.

The integration of machine learning algorithms into virtual screening protocols has accelerated the discovery process for novel bioactive compounds. By analyzing large datasets of chemical structures and their corresponding biological activities, 6-acetyl-2-(5,6,7,8-tetrahydronaphthalene-2-amido)-4H,,5H,,6H,,7H-thieno[²,³-c]pyridine-³-carboxamide has emerged as a structurally intriguing candidate for experimental validation. Such computational approaches not only predict potential therapeutic targets but also provide insights into optimal substitution patterns for maximizing efficacy.

In vitro assays have begun to elucidate the mechanistic basis of action for this compound and its analogs. Initial results indicate that derivatives exhibit inhibitory effects on enzymes implicated in inflammatory pathways and cancer progression. These findings align with broader trends in pharmaceutical research toward developing small-molecule modulators that selectively disrupt aberrant signaling networks without compromising host homeostasis.

The synthesis methodologies employed for preparing 864927-91-3 exemplify modern synthetic organic chemistry techniques that enable access to complex molecular architectures with high precision. Advances in catalytic transformations have streamlined key steps in its construction while maintaining excellent regioselectivity and yield optimization criteria required for industrial-scale production considerations.

The future prospects for this compound are promising given its versatile structural framework which supports multiple lines of inquiry across different therapeutic domains including oncology neurology disorders metabolic diseases among others where unmet medical needs persist despite existing treatment options available today.